Methyl 6-phenylpyridazine-3-carboxylate (CAS 181706-69-4): A Strategic Building Block in Medicinal Chemistry
Methyl 6-phenylpyridazine-3-carboxylate (CAS 181706-69-4): A Strategic Building Block in Medicinal Chemistry
Executive Summary & Structural Significance
In the landscape of modern drug discovery, the selection of core scaffolds dictates the pharmacokinetic and pharmacodynamic trajectory of a lead compound. Methyl 6-phenylpyridazine-3-carboxylate (CAS 181706-69-4) has emerged as a highly privileged heterocyclic building block, commercially utilized across multiple medicinal chemistry campaigns as detailed in the .
The compound features a 1,2-diazine (pyridazine) core flanked by a lipophilic phenyl ring at the C6 position and a versatile methyl ester at the C3 position. The synthesis of highly functionalized pyridazines has been a focal point of modern organic chemistry, with methodologies ranging from transition-metal catalyzed cross-couplings, as explored in [1], to organophosphorus-catalyzed diaza-Wittig reactions documented by [2].
Quantitative Physicochemical Data
To facilitate rapid integration into computational models and synthetic planning, the core physicochemical properties are summarized below:
| Property | Value / Specification |
| Chemical Name | Methyl 6-phenylpyridazine-3-carboxylate |
| CAS Registry Number | 181706-69-4 |
| Molecular Formula | C₁₂H₁₀N₂O₂ |
| Molecular Weight | 214.22 g/mol |
| Melting Point | 194 - 197 °C |
| Storage Conditions | Room Temperature (RT), sealed in dry environment |
| Pharmacophore Class | Heterocyclic Core / Bidentate H-Bond Acceptor |
Mechanistic Insights: The Pyridazine Pharmacophore in Drug Design
As an application scientist, I frequently advise structural biology teams on why the pyridazine ring is chosen over its bioisosteres (such as phenyl, pyridine, or pyrimidine rings). The causality lies in its unique electronic and spatial properties, highlighted in [3]:
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Bidentate Hydrogen Bonding: The adjacent nitrogen atoms (N1, N2) possess a high localized electron density (dipole moment ~4.2 D). This allows the core to act as a potent bidentate hydrogen-bond acceptor, a feature frequently exploited to anchor molecules into the ATP-binding hinge region of kinases.
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LogP Modulation: The inclusion of two nitrogen atoms significantly lowers the partition coefficient (LogP) compared to biphenyl systems, thereby enhancing aqueous solubility and improving oral bioavailability.
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Metabolic Stability: The electron-deficient nature of the pyridazine ring renders it highly resistant to cytochrome P450-mediated oxidative degradation, prolonging the compound's biological half-life.
Fig 1. Pharmacophore logic and target engagement vectors of the pyridazine scaffold.
Synthetic Methodologies: A Self-Validating Protocol
While early syntheses relied on the condensation of 1,4-dicarbonyls with hydrazine, the modern gold standard for generating C6-aryl pyridazines is the Suzuki-Miyaura Cross-Coupling . The protocol below is designed as a self-validating system, ensuring that experimentalists can verify success at every critical juncture.
Experimental Workflow
Fig 2. Self-validating synthetic workflow for methyl 6-phenylpyridazine-3-carboxylate.
Step-by-Step Methodology & Causality
Materials:
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Methyl 6-chloropyridazine-3-carboxylate (1.0 eq, 10 mmol)
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Phenylboronic acid (1.2 eq, 12 mmol)
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Pd(dppf)Cl₂·CH₂Cl₂ (0.05 eq, 0.5 mmol)
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K₂CO₃ (2.0 eq, 20 mmol)
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1,4-Dioxane / H₂O (4:1 v/v, 50 mL)
Procedure:
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Solvent Degassing: Combine 1,4-dioxane and water in a Schlenk flask. Sparge with argon for 15 minutes.
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Causality: Palladium(0) intermediates are highly susceptible to oxidation by dissolved O₂. The inclusion of water is strictly required to dissolve the inorganic base and activate the boronic acid via the formation of a reactive boronate complex.
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Reagent Assembly: Add methyl 6-chloropyridazine-3-carboxylate, phenylboronic acid, and K₂CO₃ to the degassed solvent.
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Causality: K₂CO₃ is selected as a mild base to prevent the premature hydrolysis (saponification) of the C3-methyl ester, which would inevitably occur if stronger bases like NaOH or KOH were utilized.
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Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ under a positive stream of argon.
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Causality: Pyridazine nitrogens are strong σ-donors and can coordinate to palladium, leading to catalyst poisoning. The bulky, bidentate dppf ligand sterically and electronically prevents this off-target coordination, ensuring high turnover numbers.
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Execution & Self-Validation: Heat the mixture to 90 °C for 4-6 hours. Monitor via TLC (Hexanes:EtOAc 7:3).
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Validation Checkpoint: The starting chloropyridazine is significantly less lipophilic than the highly conjugated phenylpyridazine product. A successful reaction is validated by the disappearance of the lower Rf spot and the emergence of a distinct, UV-active higher Rf spot.
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Workup: Cool to room temperature, dilute with EtOAc (100 mL), and wash with water (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous Na₂SO₄.
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Causality: Na₂SO₄ is preferred over MgSO₄, as magnesium ions can occasionally coordinate with the pyridazine nitrogens, complicating phase separation and reducing isolated yield.
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Purification: Concentrate in vacuo and purify via flash column chromatography (Silica gel, gradient 10-30% EtOAc in Hexanes).
Analytical Validation Parameters
To ensure absolute trustworthiness of the synthesized batch, verify the product against the following analytical standards:
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LC-MS: Expected mass[M+H]⁺ = 215.1 m/z.
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¹H NMR (400 MHz, CDCl₃): Look for the diagnostic ester singlet at δ 4.08 (s, 3H), the distinct pyridazine doublets at δ 8.20 (d, J = 8.8 Hz, 1H) and δ 7.95 (d, J = 8.8 Hz, 1H), and the phenyl multiplet integrating to 5 protons between δ 7.50–8.10.
Downstream Applications
Once synthesized, the C3-methyl ester acts as a highly reliable synthetic handle. In standard drug development workflows, this ester is subjected to LiOH-mediated saponification to yield 6-phenylpyridazine-3-carboxylic acid. This acid is subsequently coupled with diverse aliphatic or aromatic amines using standard amide coupling reagents (e.g., HATU, EDC/HOBt) to generate vast libraries of target-specific ligands, particularly in the pursuit of novel kinase inhibitors and GABA-A receptor modulators.
References
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The Journal of Organic Chemistry. "Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives". URL:[Link]
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The Royal Society of Chemistry. "Organophosphorus-catalyzed Diaza-Wittig reaction: Application to the synthesis of pyridazines". URL:[Link]
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Scribd / Russian Chemical Reviews. "Advances in Pyridazine Chemistry". URL:[Link]
